N-(3-methoxyphenyl)propanamide

• IUPAC Name: N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C10H13NO2/c1-3-10(12)11-8-5-4-6-9(7-8)13-2/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key: BAWFSRKFEZNZMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)OC
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol

Description

“N-(3-methoxyphenyl)propanamide” is a compound with the molecular formula C16H17NO2 and a molecular weight of 255.3117. It is a derivative of propanamide.

Molecular Structure Analysis

The molecular structure of “N-(3-methoxyphenyl)propanamide” can be represented by the IUPAC Standard InChI: InChI=1S/C16H17NO2/c1-19-15-10-8-14(9-11-15)17-16(18)12-7-13-5-3-2-4-6-13/h2-6,8-11H,7,12H2,1H3, (H,17,18).

Scientific Research Applications

Antioxidant and Anticancer Activity

N-(3-methoxyphenyl)propanamide derivatives have been found to possess significant antioxidant and anticancer activities. A study by Tumosienė et al. (2020) reported that certain derivatives showed antioxidant activity higher than ascorbic acid. These compounds were also tested for anticancer activity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with some showing high cytotoxicity against the U-87 cell line.

Antinociceptive Activity

Compounds including N-(3-methoxyphenyl)propanamide derivatives have been synthesized and investigated for their antinociceptive (pain-relieving) activity. Doğruer et al. (2000) found that most of the synthesized compounds were more potent than aspirin in pain relief, with some specific compounds exhibiting high antinociceptive activity.

Antibacterial and Antifungal Agents

A study by Zala et al. (2015) explored the synthesis of N-(3-methoxyphenyl)propanamide derivatives as potential antibacterial and antifungal agents. They found that some of the synthesized compounds showed excellent antibacterial and antifungal activities.

Selective Androgen Receptor Modulator (SARM) Radioligands for Prostate Cancer Imaging

In the context of prostate cancer imaging, N-(3-methoxyphenyl)propanamide derivatives have been developed as selective androgen receptor modulator (SARM) radioligands. Gao et al. (2011) synthesized new carbon-11-labeled propanamide derivatives for this purpose, demonstrating potential for use in PET imaging of prostate cancer.

Molecular Docking for Antineuropathic Pain Drug

The compound (2R)-2-acetamido-N-benzyl-3-methoxy propanamide has been studied for its potential as an antineuropathic pain drug. Anuradha et al. (2020) conducted molecular docking studies to establish its potential in this role, suggesting its effectiveness against neuropathic pain.

Lipoxygenase Inhibitors

N-(3-methoxyphenyl)propanamide derivatives have also been synthesized and tested as lipoxygenase inhibitors. Aziz‐ur‐Rehman et al. (2016) prepared compounds showing moderate activities against the lipoxygenase enzyme, an important target in anti-inflammatory and anti-asthmatic drug development.

Interaction Studies

The compound N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfinyl]propanamides has been studied for its stereochemical and electronic interactions. Olivato et al. (2008) performed NMR and X-ray diffraction analysis, providing insights into the conformations and interactions of these compounds.